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The initial announcement of LK-99 as a potential room-temperature, ambient-pressure

superconductor sparked a flurry of replication efforts worldwide. This guide provides a

comparative analysis of the key replication studies, summarizing their findings, detailing the

experimental protocols used, and offering a visual representation of the synthesis workflow.

The overwhelming consensus from the scientific community is that the original claims of room-

temperature superconductivity in LK-99 have not been successfully replicated, with many of the

observed phenomena attributed to impurities within the synthesized samples.[1][2]

Comparison of LK-99 Replication Study Results
Subsequent independent research has largely failed to reproduce the results reported by the

original South Korean team.[1][3] Many studies have concluded that LK-99 is not a

superconductor at room temperature but rather an insulator in its pure form.[2] The magnetic

and resistive anomalies observed in some samples are now widely believed to be caused by

impurities, most notably copper sulfide (Cu₂S).[1][2][4]
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Original Claim

(Lee, Kim et al.)

Room-

temperature,

ambient-

pressure

superconductivity

.

Sharp drop in

resistivity, but not

to zero.[5]

Partial levitation

(claimed

Meissner effect).

[3]

Superconductor

Beijing National

Laboratory for

Condensed

Matter Physics

Sharp

"superconducting

-like" transition in

resistivity and

magnetic

susceptibility.

Sharp drop in

resistivity

attributed to a

structural phase

transition in

Cu₂S impurities.

[1]

Observed a

transition in

magnetic

susceptibility.

Not a

superconductor;

observations

linked to Cu₂S

impurities.[1]

Charles

University,

Prague

Synthesized LK-

99 but found no

evidence of

superconductivity

.

No signs of

superconductivity

.

Sample

contained

multiple

components, not

a single-phase

material.[1]

Not a

superconductor

Indian National

Physical

Laboratory

Initial attempts

with precursor

materials did not

show

superconductivity

. A second

attempt with

purer materials

also failed to

show

superconductivity

.

Not a

superconductor.

The purer

sample was

diamagnetic but

not

superconducting.

[1]

Not a

superconductor
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Kapil Kumar et

al.

Confirmed the

structure using

X-ray

crystallography

(XRD).

Did not observe

bulk

superconductivity

at room

temperature.[6]

Failed to find

strong

diamagnetism.[2]

Not a

superconductor

P. Puphal et al.

Synthesized

single crystals of

Pb₉Cu(PO₄)₆O.

Disproved

superconductivity

in this chemical

stoichiometry.

-
Not a

superconductor

Southeast

University

Claimed to

measure very

low resistance in

one flake of LK-

99 out of four

synthesis

attempts.

Very low

resistance below

a temperature of

110 K (−163 °C).

[2]

-

Possible

superconductivity

at low

temperatures in

some samples.

Various Chinese

Labs (Early

2024)

Claimed

successful

replication in a

modified manner,

observing

superconductive

properties at 250

K (-23°C).

-

"Possibly"

exhibits the

Meissner effect;

uncertainty due

to lack of precise

measurement

instruments.

Potential for

superconductivity

in modified LK-

99, but requires

further

verification.[7]

Experimental Protocols
The synthesis of LK-99, as described in the original papers and attempted by various research

groups, generally follows a two-step solid-state reaction method.[8][9]

Step 1: Synthesis of Precursors
Lanarkite (Pb₂(SO₄)O) Synthesis:

Mix Lead(II) oxide (PbO) and Lead(II) sulfate (PbSO₄) powders in a 1:1 molar ratio.[10]
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Grind the mixture to form a fine powder.

Heat the mixture in an alumina crucible at 725°C for 24 hours in air.[10]

Allow the mixture to cool naturally.

Copper(I) Phosphide (Cu₃P) Synthesis:

Mix Copper (Cu) and Phosphorus (P) powders in a 3:1 molar ratio.[10]

Seal the mixture in a tube under vacuum.

Heat the sealed tube to 550°C for 48 hours.[10]

Step 2: Final Synthesis of LK-99
Grind the synthesized Lanarkite and Copper Phosphide crystals into a powder.

Place the powdered mixture into a sealed tube under vacuum.

Heat the sealed tube to 925°C for a duration ranging from 5 to 20 hours.[10] The reaction is

described as: Pb₂(SO₄)O + Cu₃P → Pb₁₀-ₓCuₓ(PO₄)₆O + S (g).[10]

It is important to note that many replication attempts have highlighted the difficulty in producing

a single-phase material, with the final product often containing various impurities.[1]

Experimental Workflow for LK-99 Synthesis
The following diagram illustrates the general workflow for the synthesis and characterization of

LK-99 as attempted in various replication studies.
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Caption: Workflow for LK-99 synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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